Cas no 40056-53-9 (2-Methyl-1H-imidazole-4,5-dicarbonitrile)

2-Methyl-1H-imidazole-4,5-dicarbonitrile is a heterocyclic organic compound featuring a methyl-substituted imidazole core with two nitrile functional groups at the 4 and 5 positions. This structure imparts high reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-deficient imidazole ring enhances its utility in nucleophilic substitution reactions, while the nitrile groups offer further derivatization potential. The compound exhibits good thermal stability and solubility in polar organic solvents, facilitating its use in diverse synthetic applications. Its precise molecular architecture makes it particularly suitable for constructing complex heterocyclic frameworks, often employed in the development of bioactive molecules and specialty chemicals.
2-Methyl-1H-imidazole-4,5-dicarbonitrile structure
40056-53-9 structure
Product Name:2-Methyl-1H-imidazole-4,5-dicarbonitrile
CAS No:40056-53-9
MF:C6H4N4
MW:132.122759819031
MDL:MFCD05975058
CID:1071066
PubChem ID:3847698
Update Time:2025-06-07

2-Methyl-1H-imidazole-4,5-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-1H-imidazole-4,5-dicarbonitrile
    • DTXSID20397262
    • MFCD05975058
    • CS-0038730
    • DB-423533
    • W11001
    • 40056-53-9
    • SCHEMBL6267870
    • EN300-77563
    • Z1197885422
    • YSCK0799
    • 12X-0823
    • AKOS005081574
    • MDL： MFCD05975058
    • Inchi： 1S/C6H4N4/c1-4-9-5(2-7)6(3-8)10-4/h1H3,(H,9,10)
    • InChI Key： ZEAVNOQDMHVDLU-UHFFFAOYSA-N
    • SMILES： N1C(C#N)=C(C#N)N=C1C

Computed Properties

  • Exact Mass: 132.043596145g/mol
  • Monoisotopic Mass: 132.043596145g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 76.3Ų

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2-Methyl-1H-imidazole-4,5-dicarbonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:40056-53-9)2-Methyl-1H-imidazole-4,5-dicarbonitrile
Order Number:A1161688
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 00:08
Price ($):451.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:40056-53-9)2-Methyl-1H-imidazole-4,5-dicarbonitrile
A1161688
Purity:99%
Quantity:5g
Price ($):451.0
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